2,4-difluoro-N-(1-phenylethyl)benzenesulfonamide

• Molecular Formula: C14H13F2NO2S
• Molecular Weight: 297.32 g/mol
• IUPAC Name: 2,4-difluoro-N-(1-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C14H13F2NO2S/c1-10(11-5-3-2-4-6-11)17-20(18,19)14-8-7-12(15)9-13(14)16/h2-10,17H,1H3
• InChI Key: HCEXGBLRBFPEFK-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=C(C=C(C=C2)F)F

Description

2,4-difluoro-N-(1-phenylethyl)benzenesulfonamide, commonly known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFB is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

DFB exerts its biological effects by inhibiting the activity of carbonic anhydrase, an enzyme that catalyzes the reversible conversion of carbon dioxide and water to bicarbonate and protons. DFB binds to the active site of carbonic anhydrase, preventing the enzyme from catalyzing the reaction. This inhibition leads to a decrease in the concentration of bicarbonate ions, which can have various physiological effects.
Biochemical and Physiological Effects
DFB has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the decrease in the concentration of bicarbonate ions, and the inhibition of cancer cell growth. Inhibition of carbonic anhydrase activity can lead to a decrease in the production of acid in the body, which can be beneficial in the treatment of acid-related disorders. The decrease in the concentration of bicarbonate ions can affect various physiological processes, including acid-base balance, ion transport, and enzyme activity. Inhibition of cancer cell growth can potentially lead to the development of novel anticancer agents.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, DFB also has some limitations, including its low solubility in water and its potential to form insoluble aggregates in solution.

Future Directions

DFB has potential for various future directions, including the development of novel anticancer agents, the synthesis of novel materials, and the investigation of its potential as a diagnostic tool. Further studies are needed to explore the potential of DFB in these areas and to optimize its synthesis and biological activity. Additionally, the development of new methods for the synthesis of DFB and its derivatives could lead to the discovery of new compounds with unique biological properties.

Synthesis Methods

DFB can be synthesized using different methods, including the reaction of 2,4-difluoroaniline with 1-phenylethylamine and benzenesulfonyl chloride in the presence of triethylamine. The reaction yields DFB as a white crystalline solid with a melting point of 156-158°C. Another method involves the reaction of 2,4-difluoroaniline with 1-phenylethylamine and benzenesulfonyl chloride in the presence of sodium carbonate. This reaction yields DFB as a yellow solid with a melting point of 149-152°C.

Scientific Research Applications

DFB has been extensively studied for its potential applications in various fields, including medicinal chemistry, cancer research, and material science. In medicinal chemistry, DFB has been investigated as a potential inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes. DFB has also been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, DFB has been investigated as a potential building block for the synthesis of novel materials.